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Compound of Interest

Compound Name: Metanil yellow

Cat. No.: B10817201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Metanil yellow, a

monoazo dye, in various organic solvents. The information is intended to assist researchers,

scientists, and professionals in drug development in understanding the physicochemical

properties of this compound for its application in laboratory and industrial settings.

Quantitative Solubility Data
Metanil yellow exhibits a range of solubilities in different organic solvents. While extensive

quantitative data is not widely published, available information indicates its solubility

characteristics as summarized in the table below. It is important to note that solubility can be

influenced by factors such as temperature and the purity of both the solute and the solvent.
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Organic
Solvent

Chemical
Class

Solubility (
g/100 mL)

Temperature
(°C)

Observations

Methanol Alcohol 0.1 Not Specified

Orange to very

deep orange

solution.[1]

Ethanol Alcohol Soluble Not Specified

Qualitative data

indicates

solubility.[2]

Acetone Ketone Slightly Soluble Not Specified

Qualitative data

indicates slight

solubility.[2]

Benzene
Aromatic

Hydrocarbon

Moderately

Soluble
Not Specified

Qualitative data

indicates

moderate

solubility.[2]

Diethyl Ether Ether
Moderately

Soluble
Not Specified

Qualitative data

indicates

moderate

solubility.[2]

Ethylene Glycol

Ether
Glycol Ether Soluble Not Specified

Qualitative data

indicates

solubility.[2]

Acetonitrile Nitrile Good Solubility Not Specified

Used as a

solvent for

nonlinear optical

studies,

indicating good

solubility.[3]

Note: "Soluble," "Moderately Soluble," and "Slightly Soluble" are qualitative descriptions and

are included in the absence of precise numerical data. Further experimental determination is

recommended for specific applications.
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Experimental Protocols for Solubility Determination
The solubility of Metanil yellow in organic solvents can be determined using several

established methods. Two common and reliable methods are the Gravimetric Method and UV-

Vis Spectrophotometry.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of Metanil yellow in the solvent of interest,

separating the undissolved solid, and then determining the mass of the dissolved solute in a

known volume or mass of the solvent.

Experimental Workflow:

Solution Preparation Phase Separation Gravimetric Analysis Calculation

Add excess Metanil yellow to a known volume of organic solvent in a sealed vial. Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium.
Equilibration

Allow the solution to stand undisturbed for settling of undissolved solid. Carefully withdraw a known volume of the supernatant using a calibrated pipette.
Sampling

Transfer the supernatant to a pre-weighed, dry evaporating dish. Evaporate the solvent under controlled conditions (e.g., vacuum oven at a suitable temperature).
Drying & Weighing

Weigh the evaporating dish with the dried Metanil yellow residue.
Drying & Weighing

Calculate the mass of dissolved Metanil yellow. Express solubility in g/100 mL.

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.

Detailed Steps:

Preparation of Saturated Solution:

Add an excess amount of Metanil yellow powder to a known volume (e.g., 10 mL) of the

desired organic solvent in a sealed, airtight container (e.g., a screw-cap vial). The

presence of undissolved solid is crucial to ensure saturation.

Place the container in a constant temperature bath and agitate it (e.g., using a magnetic

stirrer or a shaker) for a sufficient period (typically 24 to 48 hours) to allow the system to

reach equilibrium.

Sample Collection:
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After equilibration, cease agitation and allow the undissolved solid to settle completely.

Carefully withdraw a precise volume (e.g., 5 mL) of the clear supernatant using a

calibrated volumetric pipette, ensuring no solid particles are transferred.

Gravimetric Analysis:

Transfer the collected supernatant to a pre-weighed, clean, and dry evaporating dish.

Evaporate the solvent under controlled conditions. For volatile solvents, this can be done

in a fume hood at room temperature or with gentle heating. For less volatile solvents, a

vacuum oven at a temperature below the decomposition point of Metanil yellow is

recommended to ensure complete solvent removal without degrading the dye.

Once the solvent is completely evaporated, cool the evaporating dish in a desiccator to

room temperature and weigh it accurately.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation:

Calculate the mass of the dissolved Metanil yellow by subtracting the initial weight of the

empty evaporating dish from the final constant weight.

Express the solubility as grams of Metanil yellow per 100 mL of the solvent using the

following formula: Solubility ( g/100 mL) = (Mass of dissolved Metanil yellow (g) / Volume

of supernatant taken (mL)) * 100

UV-Vis Spectrophotometric Method for Solubility
Determination
This method is suitable for colored compounds like Metanil yellow and relies on the

relationship between absorbance and concentration as defined by the Beer-Lambert Law. It

requires the preparation of a calibration curve.

Experimental Workflow:
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Calibration Curve

Saturated Solution Analysis

Concentration CalculationPrepare a series of standard solutions of Metanil yellow of known concentrations in the chosen solvent. Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax). Plot a graph of absorbance versus concentration to create a calibration curve.

Determine the concentration of the diluted solution from the calibration curve.

Prepare a saturated solution of Metanil yellow as described in the gravimetric method. Withdraw a sample of the clear supernatant and dilute it with a known volume of the solvent. Measure the absorbance of the diluted solution at λmax.

Calculate the concentration of the original saturated solution. Express solubility in g/100 mL.

Click to download full resolution via product page

Caption: Workflow for UV-Vis Spectrophotometric Solubility Determination.

Detailed Steps:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of Metanil yellow in the chosen organic solvent with a precisely

known concentration.

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Determine the wavelength of maximum absorbance (λmax) of Metanil yellow in the

specific solvent by scanning a dilute solution over the visible spectrum (typically 400-700

nm).

Measure the absorbance of each standard solution at the determined λmax using a UV-Vis

spectrophotometer. Use the pure solvent as a blank.

Plot a calibration curve of absorbance versus concentration. The plot should be linear and

pass through the origin. Determine the equation of the line (y = mx + c, where y is

absorbance, x is concentration, m is the slope, and c is the intercept).

Analysis of the Saturated Solution:
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Prepare a saturated solution of Metanil yellow in the same solvent at a constant

temperature, as described in the gravimetric method.

After allowing the undissolved solid to settle, carefully withdraw a small, precise volume of

the clear supernatant.

Dilute the supernatant with a known volume of the solvent to bring its absorbance within

the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:

Use the equation of the calibration curve to calculate the concentration of Metanil yellow
in the diluted solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor.

Convert the concentration to g/100 mL to express the solubility.

Signaling Pathways and Logical Relationships
While Metanil yellow is primarily used as a dye and pH indicator, its detection in various

matrices often involves specific analytical workflows. The following diagram illustrates a

generalized logical workflow for the detection and quantification of Metanil yellow in a sample,

a process relevant to quality control and safety assessment in various industries.
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Caption: General workflow for Metanil yellow detection and quantification.

This guide provides foundational information on the solubility of Metanil yellow in organic

solvents and outlines detailed experimental procedures for its determination. For critical

applications, it is recommended to perform solubility tests under the specific conditions of

temperature and solvent grade that will be employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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